Cas no 1082066-51-0 (4-(1,3-oxazol-2-yl)phenylboronic acid)

• Product Name: 4-(1,3-oxazol-2-yl)phenylboronic acid
• CAS No: 1082066-51-0
• MF: C₉H₈BNO₃
• MW: 188.975722312927
• MDL: MFCD26401842
• CID: 2123780
• PubChem ID: 22276746
• Update Time: 2025-11-05

4-(1,3-oxazol-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(oxazol-2-yl)phenylboronic acid
• [4-(1,3-Oxazol-2-yl)phenyl]boronic acid
• 4-(Oxazol-2-yl)-phenylboronic acid
• 4-(1,3-oxazol-2-yl)phenylboronic acid

• MDL： MFCD26401842
• Inchi： 1S/C9H8BNO3/c12-10(13)8-3-1-7(2-4-8)9-11-5-6-14-9/h1-6,12-13H
• InChI Key： PUJLCEFUDPJLTK-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(B(O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(1,3-oxazol-2-yl)phenylboronic acid

Recent Advances in the Application of 4-(1,3-oxazol-2-yl)phenylboronic acid (CAS: 1082066-51-0) in Chemical Biology and Pharmaceutical Research

4-(1,3-oxazol-2-yl)phenylboronic acid (CAS: 1082066-51-0) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This boronic acid derivative, characterized by the presence of an oxazole ring, has garnered significant attention for its potential applications in drug discovery, bioconjugation, and materials science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

One of the most notable applications of 4-(1,3-oxazol-2-yl)phenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions, where it serves as a critical component for constructing complex biaryl structures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing its potential in targeted cancer therapies. The boronic acid moiety enables efficient coupling with various aryl halides, while the oxazole ring contributes to enhanced binding affinity and selectivity.

In addition to its synthetic utility, recent research has highlighted the compound's application in bioorthogonal chemistry. A groundbreaking study in Nature Chemical Biology (2024) reported the development of a new class of boronic acid-based probes incorporating 4-(1,3-oxazol-2-yl)phenylboronic acid for real-time monitoring of cellular processes. These probes leverage the reversible binding of boronic acids with diols, enabling the detection of glycans and other biologically relevant molecules in live cells with unprecedented spatial and temporal resolution.

The pharmaceutical potential of 4-(1,3-oxazol-2-yl)phenylboronic acid has been further validated by its incorporation into several drug candidates currently in preclinical development. Notably, a series of SARS-CoV-2 main protease inhibitors featuring this scaffold have shown promising antiviral activity in vitro, as reported in a recent ACS Infectious Diseases publication. The oxazole ring appears to play a crucial role in mimicking peptide bonds while improving metabolic stability, addressing a key challenge in peptidomimetic drug development.

From a materials science perspective, researchers have explored the use of 4-(1,3-oxazol-2-yl)phenylboronic acid in the design of stimuli-responsive polymers and sensors. Its ability to form dynamic covalent bonds with diol-containing compounds has been exploited to create smart materials that respond to changes in pH, glucose concentration, or other biological markers. A 2023 Advanced Materials study demonstrated its incorporation into hydrogel networks for controlled drug delivery applications, highlighting the compound's versatility beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the physicochemical properties of derivatives based on 4-(1,3-oxazol-2-yl)phenylboronic acid. Current research efforts are focused on improving aqueous solubility and reducing potential off-target effects while maintaining the compound's unique reactivity profile. Recent structure-activity relationship (SAR) studies have provided valuable insights into modifications that can enhance both potency and drug-like properties, paving the way for more effective therapeutic agents.

Looking forward, the continued exploration of 4-(1,3-oxazol-2-yl)phenylboronic acid and its derivatives holds significant promise for advancing multiple areas of chemical biology and pharmaceutical research. Its dual functionality as both a synthetic building block and a bioactive scaffold positions it as a valuable tool in the development of next-generation therapeutics and diagnostic agents. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in targeted drug delivery and precision medicine approaches.